Cas no 2229518-77-6 (2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol)

• Product Name: 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol
• CAS No: 2229518-77-6
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6221244
• PubChem ID: 165969528
• Update Time: 2025-10-22

2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol
• 2229518-77-6
• EN300-1755373

• Inchi： 1S/C12H18O3/c1-12(2,8-13)7-9-6-10(15-3)4-5-11(9)14/h4-6,13-14H,7-8H2,1-3H3
• InChI Key： YELHIIHMKOAMTR-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=C(C=CC=1O)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol

Recent Advances in the Study of 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol (CAS: 2229518-77-6)

The compound 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol (CAS: 2229518-77-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This phenolic derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, pharmacokinetics, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the antioxidant and anti-inflammatory properties of 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol. In vitro experiments have demonstrated its ability to scavenge free radicals and reduce oxidative stress in cellular models. These findings suggest its potential utility in treating conditions associated with oxidative damage, such as neurodegenerative diseases and chronic inflammation. Furthermore, molecular docking studies have revealed its affinity for key enzymes involved in inflammatory pathways, providing a mechanistic basis for its observed effects.

Pharmacokinetic studies of 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol have also been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results indicate favorable bioavailability and metabolic stability, making it a promising candidate for further development. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to quantify its presence in biological matrices and assess its pharmacokinetic parameters.

In addition to its antioxidant and anti-inflammatory effects, recent research has explored the compound's potential as an antimicrobial agent. Studies have shown that 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol exhibits activity against a range of bacterial and fungal pathogens, including multidrug-resistant strains. These findings highlight its potential as a novel antimicrobial scaffold, particularly in the face of rising antibiotic resistance.

The synthesis and optimization of 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol have also been a focus of recent investigations. Researchers have developed efficient synthetic routes to produce the compound in high yield and purity, enabling further biological evaluation. Structural modifications have been explored to enhance its pharmacological properties, with some derivatives showing improved activity and selectivity in preliminary assays.

In conclusion, the compound 2-(3-hydroxy-2,2-dimethylpropyl)-4-methoxyphenol (CAS: 2229518-77-6) represents a promising area of research in chemical biology and drug discovery. Its multifaceted biological activities, favorable pharmacokinetic profile, and potential therapeutic applications warrant further investigation. Future studies should focus on in vivo validation of its efficacy and safety, as well as the development of optimized derivatives for specific therapeutic indications.